methyl 3-{[(2Z)-3-carbamoyl-8-methoxy-2H-chromen-2-ylidene]amino}benzoate

• IUPAC Name: methyl 3-[(3-carbamoyl-8-methoxychromen-2-ylidene)amino]benzoate
• InChI: InChI=1S/C19H16N2O5/c1-24-15-8-4-5-11-10-14(17(20)22)18(26-16(11)15)21-13-7-3-6-12(9-13)19(23)25-2/h3-10H,1-2H3,(H2,20,22)
• InChI Key: VPYBKXZWTOSXHU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=NC3=CC=CC(=C3)C(=O)OC)C(=C2)C(=O)N
• Molecular Formula: C19H16N2O5
• Molecular Weight: 352.3 g/mol

Description

Methyl 3-{[(2Z)-3-carbamoyl-8-methoxy-2H-chromen-2-ylidene]amino}benzoate is a synthetic compound that belongs to the class of chromene derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. In

Scientific Research Applications

Cyclization and Base Reactions

Methyl 2-{(2-{methyl[2-(methoxycarbonyl)phenyl]amino}-2-oxoethyl)sulfonylamino}benzoate exhibits unique reactions in the presence of bases, leading to the exclusive formation of 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid, showing its potential in cyclization reactions irrespective of the base strength used (Ukrainets et al., 2014).

Heterocyclic System Synthesis

It serves as a precursor for developing N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, indicating its utility in synthesizing complex heterocyclic systems that could have pharmaceutical applications (Selič et al., 1997).

[4+2] Cycloaddition Reactions

This compound participates in [4+2] cycloaddition reactions with β-aminoacrylonitriles and methyl 3-morpholinoacrylate, leading to the formation of 3-amino-2,3-dihydro-1H-benzo[f]chromenes, showcasing its versatility in creating complex molecular architectures (Lukashenko et al., 2020).

Crystal Engineering

In crystal engineering, the structure of methyl 2-(carbazol-9-yl)benzoate under high pressure transforms from a high-Z′ structure to a more efficient packing structure, indicating the potential of similar compounds in designing materials with desired crystal properties (Johnstone et al., 2010).

Radiotracer Synthesis for Alzheimer's Imaging

Methyl 3-((2,2-difluoro-5H-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]imidazol-6-yl)carbamoyl)benzoate is synthesized for potential use as a PET radiotracer in Alzheimer's disease imaging, indicating its applicability in medical diagnostics (Gao et al., 2018).

Optical and Electronic Material Development

The compound's derivatives are studied for their electronic structure, absorption spectra, and nonlinear optical properties, suggesting its role in developing materials for optical and electronic applications (Halim & Ibrahim, 2017).